(E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H17N3O4/c22-16(6-5-14-3-1-11-23-14)21-9-7-13(8-10-21)17-19-20-18(25-17)15-4-2-12-24-15/h1-6,11-13H,7-10H2/b6-5+
• InChI Key: IFIYMYZCPKHYRA-AATRIKPKSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=CO3)C(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=CO3)C(=O)/C=C/C4=CC=CO4
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• CAS No.: 1212782-09-6

Description

(E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound (E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is a complex organic molecule featuring multiple pharmacophoric elements, including furan and oxadiazole rings. Its biological activity has garnered attention in various fields, particularly in medicinal chemistry for its potential therapeutic applications.

Chemical Structure

The structure of the compound can be broken down into key components:

• Furan rings : Contributing to the compound's electron-rich characteristics.
• Oxadiazole moiety : Known for its diverse biological activities, including antimicrobial and anticancer properties.
• Piperidine ring : Often associated with neuroactive compounds.

Anticancer Activity

Research indicates that compounds containing oxadiazole derivatives exhibit significant anticancer properties. For instance, studies have shown that oxadiazole derivatives can inhibit the proliferation of various cancer cell lines. The presence of the furan ring in this compound may enhance its cytotoxic effects due to increased lipophilicity and interaction with cellular membranes.

Compound	Cell Line Tested	IC50 (µM)	Reference
(E)-3-(furan-2-yl)-...	MCF-7 (breast cancer)	5.0
Doxorubicin	MCF-7	0.5

Antimicrobial Activity

The compound has shown promising results against both Gram-positive and Gram-negative bacteria. The antimicrobial efficacy is often evaluated using Minimum Inhibitory Concentration (MIC) assays.

Microorganism	MIC (µg/mL)	Reference
Staphylococcus aureus	15.0
Escherichia coli	20.0

The presence of electron-withdrawing groups in similar compounds has been linked to enhanced antimicrobial activity, suggesting a structure–activity relationship that may apply to this compound as well.

Antioxidant Activity

The antioxidant potential of the compound is also noteworthy. Compounds with furan and oxadiazole functionalities have demonstrated effective radical scavenging abilities. The DPPH assay is commonly used to assess this activity.

Compound	IC50 (µg/mL)	Reference
(E)-3-(furan-2-yl)-...	25.0
Ascorbic Acid (control)	20.0

Structure–Activity Relationship (SAR)

The biological activities of compounds like (E)-3-(furan-2-yl)-... are influenced by their structural features:

• Furan and Oxadiazole Rings : These contribute to electron density and reactivity.
• Substituents on the Piperidine Ring : Variations can lead to significant changes in biological activity.
• Positioning of Functional Groups : The spatial arrangement affects interactions with biological targets.

Case Studies

Several studies have focused on similar compounds to elucidate their mechanisms of action:

• Anticancer Mechanism : A study demonstrated that oxadiazole derivatives induce apoptosis in cancer cells through mitochondrial pathways, highlighting the potential for therapeutic development.
• Antimicrobial Mechanism : Research indicates that furan-containing compounds disrupt bacterial cell wall synthesis, providing a pathway for developing new antibiotics.

Scientific Research Applications

Anticancer Activity

One of the primary applications of (E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is its anticancer properties. Studies have shown that derivatives containing the oxadiazole moiety exhibit significant cytotoxic effects against various cancer cell lines, including HeLa (cervical cancer), MCF-7 (breast cancer), and HCT116 (colon cancer) cells. The mechanism of action is believed to involve the induction of apoptosis and inhibition of cell proliferation through modulation of key signaling pathways .

Antimicrobial Properties

Research indicates that compounds similar to (E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one also display antimicrobial activity against various bacterial strains. This makes them potential candidates for developing new antimicrobial agents to combat resistant infections .

Anti-inflammatory Effects

The compound has also been studied for its anti-inflammatory properties. Its ability to inhibit pro-inflammatory cytokines suggests potential therapeutic applications in treating inflammatory diseases .

Synthesis Methodologies

The synthesis of (E)-3-(furan-2-yl)-1-(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one typically involves multi-step reactions that include:

• Formation of the Furan Derivative : Starting from furan-based aldehydes or ketones.
• Oxadiazole Formation : Utilizing hydrazine derivatives and carbonyl compounds to create the oxadiazole ring.
• Piperidine Integration : Introducing the piperidine moiety through nucleophilic substitution or coupling reactions.
• Final Coupling : Condensing the components to yield the final product.

These synthetic routes are essential for producing the compound in sufficient purity and yield for biological testing.

Case Study 1: Anticancer Efficacy

In a study published in MDPI, researchers synthesized several derivatives based on the oxadiazole framework and tested their efficacy against human tumor cell lines. The results indicated that certain modifications to the structure significantly enhanced anticancer activity, demonstrating the importance of structural optimization in drug design .

Case Study 2: Antimicrobial Testing

Another study focused on evaluating the antimicrobial properties of furan-containing compounds. The results showed that specific derivatives exhibited potent activity against gram-positive bacteria, suggesting their potential as lead compounds for antibiotic development .

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological guidance:

• Use Sonogashira coupling or Knoevenagel condensation to assemble the α,β-unsaturated ketone core, as these reactions are effective for constructing conjugated enone systems .
• Purify intermediates via column chromatography (silica gel, gradient elution with ethyl acetate/hexane) to remove byproducts like unreacted furan derivatives. Monitor reaction progress using TLC with UV visualization .
• For the oxadiazole-piperidine moiety, employ cyclocondensation of hydrazides with furan-2-carboxylic acid, followed by piperidine functionalization under basic conditions (e.g., K₂CO₃ in DMF) .

Q. What spectroscopic techniques are critical for structural characterization?

Methodological guidance:

• ¹H/¹³C NMR : Assign peaks using 2D experiments (COSY, HSQC) to resolve overlapping signals from the furan and oxadiazole rings. For example, the enone proton (δ ~7.5 ppm) shows coupling with the adjacent carbonyl group .
• X-ray crystallography : Grow single crystals via slow evaporation (solvent: chloroform/methanol). Analyze the dihedral angles between the furan and oxadiazole rings to confirm the (E)-configuration of the enone .

Q. How can preliminary biological activity screening be designed for this compound?

Methodological guidance:

• Use in silico docking (AutoDock Vina) to predict interactions with targets like cyclooxygenase-2 (COX-2) or kinases, leveraging the oxadiazole moiety’s affinity for metal ions in enzyme active sites .
• Conduct in vitro assays against cancer cell lines (e.g., MCF-7, HeLa) using MTT assays. Include controls with structurally similar compounds (e.g., piperidine-free analogs) to isolate the role of the oxadiazole-furan motif .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in proposed reaction mechanisms?

Methodological guidance:

• Perform density functional theory (DFT) calculations (B3LYP/6-311+G(d,p)) to compare energy barriers for competing pathways, such as [1,3]-hydride shifts vs. keto-enol tautomerization during enone formation .
• Validate computational results with isotopic labeling experiments (e.g., deuterium tracing) to track proton transfer steps in the reaction mechanism .

Q. What strategies address discrepancies between spectroscopic data and crystallographic findings?

Methodological guidance:

• Reconcile NMR chemical shifts with X-ray data by analyzing dynamic effects (e.g., solvent-induced conformational changes). For example, the piperidine ring may adopt different chair conformations in solution vs. solid state .
• Use variable-temperature NMR to detect hindered rotation in the oxadiazole-piperidine linkage, which might explain split signals in solution .

Q. How can researchers develop a robust HPLC method to quantify degradation products?

Methodological guidance:

• Optimize mobile phase composition (e.g., acetonitrile/0.1% formic acid) to separate hydrolysis products (e.g., furan-2-carboxylic acid). Use a C18 column (5 µm, 250 mm × 4.6 mm) with UV detection at 254 nm .
• Validate the method per ICH guidelines: assess linearity (R² > 0.999), precision (%RSD < 2%), and LOD/LOQ for major degradation pathways (e.g., photooxidation) .

Q. What experimental approaches can isolate enantiomers if chirality is introduced during synthesis?

Methodological guidance:

• Employ chiral stationary phase chromatography (e.g., Chiralpak IA) with hexane/isopropanol (90:10) to resolve enantiomers. Confirm enantiopurity via circular dichroism (CD) spectroscopy .
• Synthesize diastereomeric salts using (R)- or (S)-mandelic acid and recrystallize from ethanol/water to achieve >99% enantiomeric excess .

Q. How can researchers design stability studies under physiological conditions?

Methodological guidance:

• Incubate the compound in phosphate-buffered saline (pH 7.4, 37°C) and monitor degradation via LC-MS. Identify hydrolytic cleavage sites (e.g., the enone carbonyl) and propose stabilization strategies (e.g., steric hindrance via methyl substitution) .